molecular formula C7H5IO3 B3215695 4-Hydroxy-2-iodobenzoic acid CAS No. 116631-87-9

4-Hydroxy-2-iodobenzoic acid

Cat. No. B3215695
CAS RN: 116631-87-9
M. Wt: 264.02 g/mol
InChI Key: QUHAEKSMWKKPOS-UHFFFAOYSA-N
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Description

4-Hydroxy-2-iodobenzoic acid, also known as 4-Iodosalicylic acid, is an organic compound with the empirical formula C7H5IO3 . It is used as an anti-infective, contraceptive agent, and x-ray contrast medium for diagnostic radiology .


Synthesis Analysis

The synthesis of 2-Iodoxybenzoic acid (IBX), a major application of which is the oxidation of alcohols to carbonyl compounds, can be achieved from 2-iodobenzoic acid by an oxidation reaction . Oxone (2KHSO5-KHSO4-K2SO4) is widely employed as an oxidant in the preparation of IBX .


Molecular Structure Analysis

The molecular structure of 4-Hydroxy-2-iodobenzoic acid is characterized by its crystallization in the solid state as hydrogen-bonded dimers which stack perpendicular to their aromatic rings . The iodine atoms of adjacent dimers are also oriented towards each other due to van der Waals forces .


Chemical Reactions Analysis

The carboxylic acid functionality of 4-iodobenzoic acid undergoes Fischer–Speier esterification with methanol to form the ester methyl 4-iodobenzoate . Moreover, 2-Iodoxybenzoic acid (IBX) is known for its strong oxidant behavior and is used for the oxidation of amino alcohols to amino carbonyl compounds .


Physical And Chemical Properties Analysis

4-Hydroxy-2-iodobenzoic acid is a powder form substance with a melting point of 229-234 °C . It has a molecular weight of 264.02 .

Mechanism of Action

The mechanism of action of 2-Iodoxybenzoic acid (IBX) involves the oxidation of alcohols, benzylic and allylic sites, and carbon centers adjacent to carbonyl functionalities . Some of these reactions proceed by a single electron transfer (SET) mechanism .

Safety and Hazards

When handling 4-Hydroxy-2-iodobenzoic acid, it is advised to avoid contact with skin and eyes, and to not breathe dust . It is also recommended to not ingest the substance and to seek immediate medical assistance if swallowed .

Future Directions

The future directions of 4-Hydroxy-2-iodobenzoic acid research could involve the development of nonexplosive cyclic hypervalent iodine (III) oxidants as efficient organocatalysts and reagents for various reactions . These could be used as precursors of other cyclic organoiodine (III) derivatives by the solvolytic derivatization of the hydroxy group under mild conditions .

properties

IUPAC Name

4-hydroxy-2-iodobenzoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H5IO3/c8-6-3-4(9)1-2-5(6)7(10)11/h1-3,9H,(H,10,11)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QUHAEKSMWKKPOS-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=C(C=C1O)I)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H5IO3
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.02 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-Hydroxy-2-iodobenzoic acid

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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